Cas no 19654-35-4 (Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester)
19654-35-4 structure
Product Name:Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester
CAS No:19654-35-4
MF:C13H10N2O3S
MW:274.295101642609
CID:1388299
PubChem ID:71352950
Update Time:2025-04-20
Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester
- O-(2-nitrophenyl) N-phenylcarbamothioate
- DTXSID60777721
- O-(2-Nitrophenyl) phenylcarbamothioate
- 19654-35-4
-
- Inchi: 1S/C13H10N2O3S/c16-15(17)11-8-4-5-9-12(11)18-13(19)14-10-6-2-1-3-7-10/h1-9H,(H,14,19)
- InChI Key: YHGKCRDRTDDGFU-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)OC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 274.0413
- Monoisotopic Mass: 274.04121336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 99.2Ų
Experimental Properties
- PSA: 64.4
Carbamothioic acid, phenyl-, O-(2-nitrophenyl) ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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